Cas no 903189-74-2 ((2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate)

• Product Name: (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate
• CAS No: 903189-74-2
• MF: C₂₄H₁₉NO₆
• MW: 417.410766839981
• CID: 5424907
• Update Time: 2025-08-05

(2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 3,5-dimethoxybenzoate
• Benzoic acid, 3,5-dimethoxy-, 2,3-dihydro-4-methyl-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate

• Inchi： 1S/C24H19NO6/c1-14-7-19(30-24(27)16-9-17(28-2)11-18(10-16)29-3)12-20-22(14)23(26)21(31-20)8-15-5-4-6-25-13-15/h4-13H,1-3H3
• InChI Key： RLXDASNENZOLOL-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=C(C)C=1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate

(2Z)-4-Methyl-3-Oxo-2-(Pyridin-3-Yl)methylidene-2,3-Dihydro-1-Benzofuran-6-Yl 3,5-Dimethoxybenzoate

The compound with CAS No. 903189-74-2, known as (2Z)-4-methyl-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,5-dimethoxybenzoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzofuran moiety, a pyridine ring, and a benzoate ester group. The presence of these functional groups makes it a promising candidate for research in drug design, material science, and catalysis.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The benzofuran core of this compound is known to exhibit anti-inflammatory and antioxidant properties, making it a valuable component in the development of therapeutic agents. Additionally, the pyridine ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability.

The 3,5-dimethoxybenzoate group attached to the benzofuran moiety further modulates the compound's physicochemical properties. Methoxy groups are known to improve solubility and stability, which are critical factors in drug delivery systems. This feature makes the compound suitable for applications in targeted drug delivery and controlled-release formulations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent stereocontrol during its synthesis. These methods are not only efficient but also environmentally friendly, aligning with the principles of green chemistry.

The compound's unique structure also makes it an interesting candidate for materials science applications. Its aromatic system and conjugated double bonds suggest potential uses in optoelectronic devices and organic semiconductors. Recent research has explored its role as a building block for constructing functional materials with tailored electronic properties.

In conclusion, CAS No. 903189-74-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups position it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.